(Butan-2-yl)[(2-methoxyphenyl)methyl]amine
Overview
Description
“(Butan-2-yl)[(2-methoxyphenyl)methyl]amine” is a chemical compound . It has a molecular weight of 193.29 . The compound belongs to the class of arylalkylamines.
Molecular Structure Analysis
The molecular formula of “this compound” is C12H19NO . Unfortunately, the specific 3D structure or 2D Mol file is not provided in the searched resources.Scientific Research Applications
Flavor Chemistry in Foods
- Branched aldehydes, closely related to the compound , play significant roles as flavor compounds in food products. Their formation and degradation pathways from amino acids have been extensively reviewed, with emphasis on controlling the levels of these aldehydes to achieve desired flavor profiles in both fermented and non-fermented food products (Smit, Engels, & Smit, 2009).
Bioefficacy in Animal Nutrition
- Research on methionine sources, related to the compound of interest through metabolic pathways, discusses the chemical, metabolic, and nutritional aspects of bioefficacy in animal feeds. The comparison between different methionine sources highlights the impact of chemical structure on absorption and metabolism in monogastric animals, relevant for optimizing animal nutrition (Vázquez-Añón et al., 2017).
Polymer Chemistry from Vegetable Oils
- Hydroaminomethylation (HAM) of vegetable oils, involving reactions with amines, provides a pathway to functionalized bio-based compounds with industrial potential, such as monomers for polymer chemistry. This highlights an application of amine chemistry in developing sustainable materials (Vanbésien, Nôtre, Monflier, & Hapiot, 2018).
Advanced Materials and Medicinal Chemistry
- The compound and its structural analogs have potential in creating advanced materials and in medicinal chemistry. For instance, studies on 2-methoxyestradiol explore its antiangiogenic and antitumorigenic effects, suggesting that derivatives of the main compound could have significant applications in cancer treatment (Zhu & Conney, 1998).
Environmental Remediation
- In environmental applications, the degradation of hazardous compounds, including nitrogen-containing compounds related to the compound , using advanced oxidation processes (AOPs), demonstrates the potential for removing toxic and resistant amino-compounds from water. This area of research is crucial for developing technologies to address the environmental impact of nitrogen-containing compounds (Bhat & Gogate, 2021).
Properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]butan-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO/c1-4-10(2)13-9-11-7-5-6-8-12(11)14-3/h5-8,10,13H,4,9H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRINNIJISAVYPH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NCC1=CC=CC=C1OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001247300 | |
Record name | 2-Methoxy-N-(1-methylpropyl)benzenemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001247300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
869942-65-4 | |
Record name | 2-Methoxy-N-(1-methylpropyl)benzenemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=869942-65-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methoxy-N-(1-methylpropyl)benzenemethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001247300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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